N-Benzyl-2-methyl-1-azabicyclo[2.2.2]octan-3-amine;dihydrochloride

• IUPAC Name: N-benzyl-2-methyl-1-azabicyclo[2.2.2]octan-3-amine;dihydrochloride
• InChI: InChI=1S/C15H22N2.2ClH/c1-12-15(14-7-9-17(12)10-8-14)16-11-13-5-3-2-4-6-13;;/h2-6,12,14-16H,7-11H2,1H3;2*1H
• InChI Key: SDZBZBYGRQSDPE-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C2CCN1CC2)NCC3=CC=CC=C3.Cl.Cl
• Molecular Formula: C15H24Cl2N2
• Molecular Weight: 303.3 g/mol

Description

N-Benzyl-2-methyl-1-azabicyclo[2.2.2]octan-3-amine;dihydrochloride, also known as BTZ043, is a promising drug candidate for the treatment of tuberculosis. It belongs to a class of compounds called benzothiazinones, which have shown potent activity against both drug-susceptible and drug-resistant strains of Mycobacterium tuberculosis, the bacteria that causes tuberculosis.

Scientific Research Applications

Heterocyclic Amines in Cooked Foods

Heterocyclic amines (HAs) are mutagenic compounds found in cooked meats and have been isolated from various food items. These compounds, including PhIP and MeIQx, are formed during the cooking process and have been detected in human urine, suggesting exposure through diet. The presence of these compounds highlights the importance of studying dietary intake and its potential health implications, focusing on carcinogenic risks associated with long-term exposure (Wakabayashi et al., 1993).

Biomonitoring and Metabolism

The metabolism and biomonitoring of heterocyclic aromatic amines, including the development of methods to quantify their presence in human urine, are crucial for understanding human exposure levels. Such research aids in evaluating the health risks associated with dietary intake of these compounds and can guide public health recommendations (Stillwell et al., 1999).

Potential Health Implications

Research on the health implications of heterocyclic amines, including their carcinogenic potential, is vital. Studies focusing on the association between meat consumption, meat cooking methods, and the risk of various cancers can inform dietary guidelines and cancer prevention strategies. The development of short questionnaires to assess dietary intake of heterocyclic amines highlights the need for accessible tools to evaluate exposure and associated risks (Rohrmann & Becker, 2002).